N-Depropyl Propafenone-d5 Oxalate Salt
N-Depropyl Propafenone-d5 Oxalate Salt
Brand Name:
Vulcanchem
CAS No.:
1215598-59-6
VCID:
VC0021496
InChI:
InChI=1S/C18H21NO3.C2H2O4/c19-12-15(20)13-22-18-9-5-4-8-16(18)17(21)11-10-14-6-2-1-3-7-14;3-1(4)2(5)6/h1-9,15,20H,10-13,19H2;(H,3,4)(H,5,6)/i12D2,13D2,15D;
SMILES:
C1=CC=C(C=C1)CCC(=O)C2=CC=CC=C2OCC(CN)O.C(=O)(C(=O)O)O
Molecular Formula:
C20H23NO7
Molecular Weight:
394.435
N-Depropyl Propafenone-d5 Oxalate Salt
CAS No.: 1215598-59-6
Reference Standards
VCID: VC0021496
Molecular Formula: C20H23NO7
Molecular Weight: 394.435
| CAS No. | 1215598-59-6 |
|---|---|
| Product Name | N-Depropyl Propafenone-d5 Oxalate Salt |
| Molecular Formula | C20H23NO7 |
| Molecular Weight | 394.435 |
| IUPAC Name | 1-[2-(3-amino-1,1,2,3,3-pentadeuterio-2-hydroxypropoxy)phenyl]-3-phenylpropan-1-one;oxalic acid |
| Standard InChI | InChI=1S/C18H21NO3.C2H2O4/c19-12-15(20)13-22-18-9-5-4-8-16(18)17(21)11-10-14-6-2-1-3-7-14;3-1(4)2(5)6/h1-9,15,20H,10-13,19H2;(H,3,4)(H,5,6)/i12D2,13D2,15D; |
| Standard InChIKey | UMGRCTLZIBOZHC-VWJSXAESSA-N |
| SMILES | C1=CC=C(C=C1)CCC(=O)C2=CC=CC=C2OCC(CN)O.C(=O)(C(=O)O)O |
| Synonyms | N-Desalkylpropafenone-d5 Oxalate Salt; N-Despropylpropafenone-d5 Oxalate Salt; |
| PubChem Compound | 45038848 |
| Last Modified | Nov 11 2021 |
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